N-(3,4-dichlorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(4-methylphenyl)sulfonylacetamide
• InChI: InChI=1S/C15H13Cl2NO3S/c1-10-2-5-12(6-3-10)22(20,21)9-15(19)18-11-4-7-13(16)14(17)8-11/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: VJCAPEBDOFVEBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO3S
• Molecular Weight: 358.2 g/mol

Description

N-(3,4-dichlorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide, commonly known as Diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. Diclofenac is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins, a group of inflammatory mediators.

Mechanism of Action

Diclofenac exerts its pharmacological effects by inhibiting the activity of COX enzymes, which are responsible for the synthesis of prostaglandins. Prostaglandins are inflammatory mediators that are involved in the initiation and propagation of the inflammatory response. By inhibiting the synthesis of prostaglandins, Diclofenac reduces inflammation, pain, and fever.
Biochemical and Physiological Effects
Diclofenac has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Diclofenac has also been shown to inhibit the expression of adhesion molecules, which play a key role in the recruitment of immune cells to the site of inflammation. In addition, Diclofenac has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Diclofenac is widely used in laboratory experiments due to its potent anti-inflammatory and analgesic properties. It is an effective tool for studying the role of COX enzymes in inflammation and pain. However, there are some limitations to the use of Diclofenac in laboratory experiments. For example, Diclofenac has been shown to have cytotoxic effects on certain cell types, which may limit its use in certain experiments. In addition, Diclofenac has been shown to have off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of Diclofenac. One area of research is the development of more selective COX inhibitors, which may have fewer off-target effects than Diclofenac. Another area of research is the investigation of the potential use of Diclofenac in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Finally, there is a need for further studies to investigate the long-term effects of Diclofenac on human health and the environment.
Conclusion
In conclusion, Diclofenac is a potent inhibitor of COX enzymes that is widely used for the treatment of pain and inflammation. It has been extensively studied for its scientific research applications, including its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Diclofenac has a wide range of biochemical and physiological effects, and it is an effective tool for studying the role of COX enzymes in inflammation and pain. However, there are some limitations to the use of Diclofenac in laboratory experiments, and further research is needed to investigate its long-term effects on human health and the environment.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It has been used in the treatment of various inflammatory conditions such as rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and gout. Diclofenac has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.